Cas no 1019384-56-5 (1-(2-Chloropyridine-4-carbonyl)-6-methyl-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-(2-Chloropyridine-4-carbonyl)-6-methyl-1,2,3,4-tetrahydroquinoline
• CAS No: 1019384-56-5
• MF: C₁₆H₁₅ClN₂O
• MW: 286.756102800369
• CID: 5681418
• PubChem ID: 28376167
• Update Time: 2025-06-13

1-(2-Chloropyridine-4-carbonyl)-6-methyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• Z147194370
• EN300-26607764
• 1-(2-chloropyridine-4-carbonyl)-6-methyl-1,2,3,4-tetrahydroquinoline
• AKOS000205612
• 1019384-56-5
• 1-(2-Chloropyridine-4-carbonyl)-6-methyl-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C16H15ClN2O/c1-11-4-5-14-12(9-11)3-2-8-19(14)16(20)13-6-7-18-15(17)10-13/h4-7,9-10H,2-3,8H2,1H3
• InChI Key： RDEVWBABKOSCPR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(N1C2C=CC(C)=CC=2CCC1)=O

Computed Properties

• Exact Mass: 286.0872908g/mol
• Monoisotopic Mass: 286.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 33.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-(2-Chloropyridine-4-carbonyl)-6-methyl-1,2,3,4-tetrahydroquinoline

Comprehensive Overview of 1-(2-Chloropyridine-4-carbonyl)-6-methyl-1,2,3,4-tetrahydroquinoline (CAS No. 1019384-56-5)

The compound 1-(2-Chloropyridine-4-carbonyl)-6-methyl-1,2,3,4-tetrahydroquinoline (CAS No. 1019384-56-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a chloropyridine moiety with a tetrahydroquinoline backbone, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate specific biochemical pathways.

In recent years, the demand for heterocyclic compounds like 1-(2-Chloropyridine-4-carbonyl)-6-methyl-1,2,3,4-tetrahydroquinoline has surged due to their role in developing small-molecule therapeutics. This compound's chloropyridine group is known for its electron-withdrawing properties, which can enhance binding affinity to target proteins. Meanwhile, the tetrahydroquinoline scaffold is frequently explored for its pharmacokinetic advantages, such as improved bioavailability and metabolic stability.

One of the trending topics in organic chemistry is the design of selective kinase inhibitors, and 1-(2-Chloropyridine-4-carbonyl)-6-methyl-1,2,3,4-tetrahydroquinoline has been investigated as a potential candidate. Kinases are critical targets in oncology and inflammatory diseases, and the search for novel inhibitors remains a high priority. The compound's structural features align well with the requirements for ATP-competitive inhibitors, making it a subject of ongoing preclinical studies.

Another area of interest is the compound's utility in agrochemical innovation. The chloropyridine moiety is often found in pesticides and herbicides due to its ability to disrupt pest metabolism. Researchers are exploring derivatives of 1-(2-Chloropyridine-4-carbonyl)-6-methyl-1,2,3,4-tetrahydroquinoline for their herbicidal or insecticidal properties, addressing the growing need for sustainable crop protection solutions.

From a synthetic chemistry perspective, the preparation of 1-(2-Chloropyridine-4-carbonyl)-6-methyl-1,2,3,4-tetrahydroquinoline involves multi-step reactions, including amide bond formation and cyclization. Optimizing these processes is crucial for scaling up production while maintaining high purity. Recent advancements in catalytic methods and green chemistry have improved the efficiency of synthesizing such complex molecules, reducing waste and energy consumption.

The compound's physicochemical properties, such as solubility, logP, and stability, are also under scrutiny. These parameters are vital for determining its suitability in formulation development. For instance, its lipophilicity can influence membrane permeability, a key factor in drug delivery. Computational tools like molecular docking and QSAR modeling are often employed to predict its behavior in biological systems.

In summary, 1-(2-Chloropyridine-4-carbonyl)-6-methyl-1,2,3,4-tetrahydroquinoline (CAS No. 1019384-56-5) represents a promising scaffold in medicinal and agricultural chemistry. Its dual functionality—combining a chloropyridine and tetrahydroquinoline—offers diverse opportunities for innovation. As research continues, this compound is likely to play a pivotal role in addressing unmet needs in disease treatment and crop protection.